Cas no 7288-07-5 (Phenol, 2,2',2''-nitrilotris-)

Phenol, 2,2',2''-nitrilotris- structure
Phenol, 2,2',2''-nitrilotris- structure
Product Name:Phenol, 2,2',2''-nitrilotris-
CAS No:7288-07-5
MF:C18H15NO3
MW:293.316604852676
CID:543322
PubChem ID:11281117
Update Time:2025-04-19

Phenol, 2,2',2''-nitrilotris- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,2',2''-nitrilotris-
    • 7288-07-5
    • SCHEMBL4363784
    • DTXSID40461095
    • tris(2-hydroxyphenyl)amine
    • Inchi: 1S/C18H15NO3/c20-16-10-4-1-7-13(16)19(14-8-2-5-11-17(14)21)15-9-3-6-12-18(15)22/h1-12,20-22H
    • InChI Key: KQFWUCZYPZSPNF-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1N(C1C=CC=CC=1O)C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 293.10525
  • Monoisotopic Mass: 293.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 63.9Ų

Experimental Properties

  • PSA: 63.93
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